Cas no 1312023-63-4 (1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene)

• Product Name: 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene
• CAS No: 1312023-63-4
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• MDL: MFCD31620756
• CID: 4693881
• Update Time: 2025-10-28

1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-(2,2,2-trifluoroethyl)-3-nitrobenzene
• 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene

• MDL： MFCD31620756
• Inchi： 1S/C8H5F4NO2/c9-6-2-1-3-7(13(14)15)5(6)4-8(10,11)12/h1-3H,4H2
• InChI Key： WIDSINSVXWZAQT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Topological Polar Surface Area: 45.8

Additional information on 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene

Introduction to 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene (CAS No. 1312023-63-4)

1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene, with the CAS number 1312023-63-4, is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its fluoro and nitro functional groups, which confer it with specific reactivity and biological activity. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene.

The molecular formula of 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene is C₉H₅F₄NO₂. The presence of multiple fluorine atoms and a nitro group imparts this compound with high electron-withdrawing properties, making it highly reactive in various chemical reactions. The trifluoroethyl group further enhances its stability and solubility in organic solvents, which is crucial for its use in synthetic chemistry and drug development.

The synthesis of 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene has been explored through several methods. One common approach involves the nitration of 1-fluoro-2-(2,2,2-trifluoroethyl)benzene using a mixture of concentrated nitric acid and sulfuric acid. This method yields the desired product with high purity and yield. Another method involves the fluorination of 3-nitro-1-(trifluoromethyl)benzene using selective fluorination agents such as Selectfluor. These synthetic routes have been optimized to minimize side reactions and improve the overall efficiency of the process.

In the field of pharmaceutical research, 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activity and pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. These findings suggest that this compound could be a valuable starting point for the design of novel anti-inflammatory drugs.

Beyond pharmaceutical applications, 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with tailored functionalities. For example, researchers at the University of California have explored the use of this compound as a building block for organic semiconductors. The high electron affinity and stability of 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene contribute to its potential as a component in organic electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

The environmental impact of compounds like 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene is an important consideration in their development and application. Recent studies have focused on assessing the biodegradability and toxicity of this compound to ensure its safe use in industrial processes. Preliminary results indicate that under controlled conditions, 1-Fluoro-3-nitro-2-(2,2,2-trifluoroethyl)benzene can be effectively degraded by microbial enzymes without significant adverse effects on aquatic life.

In conclusion, 1-Fluoro-3-nitro-2-(2, 4)-trifluoromethyl)benzene (CAS No. 1317098), while not directly related to our compound of interest here), highlights the ongoing research into similar fluorinated compounds for their potential applications in various fields.